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Introduction
Colistin is a critical last-resort antibiotic for treating infections caused by multidrug-resistant

Gram-negative bacteria. Accurate determination of its minimum inhibitory concentration (MIC)

is essential for clinical decision-making and surveillance. These application notes provide a

detailed protocol for the preparation of a colistin stock solution and its use in MIC testing,

adhering to the guidelines established by the Clinical and Laboratory Standards Institute (CLSI)

and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).

Crucial Note on Formulation: It is imperative to use colistin sulfate for all in vitro susceptibility

testing.[1][2][3][4] Colistin methanesulfonate (CMS), the form used for intravenous

administration, is an inactive prodrug that undergoes slow and unpredictable conversion to its

active colistin form in aqueous solutions.[3][4][5][6][7] The use of CMS for MIC testing can

result in falsely elevated and inconsistent MIC values.[4] Therefore, the following protocols are

exclusively for the use of colistin sulfate.
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Table 1: Materials and Reagents for Colistin Stock
Solution and MIC Testing

Material/Reagent Specification Storage/Handling

Colistin Sulfate Powder Analytical Grade
Store as per manufacturer's

instructions

Sterile Distilled Water N/A Room Temperature

Cation-Adjusted Mueller-

Hinton Broth (CAMHB)
N/A 2-8°C

Sterile 96-well Microtiter Plates Polystyrene, untreated Room Temperature

Bacterial Strains

Quality Control (e.g., E. coli

ATCC® 25922™, P.

aeruginosa ATCC® 27853™,

E. coli NCTC 13846) and test

isolates

-20°C or -80°C for long-term

storage

Sterile Saline 0.85% NaCl Room Temperature

McFarland Turbidity Standard 0.5 Room Temperature

Table 2: Quality Control (QC) Ranges for Colistin MIC
Testing

QC Strain MIC Range (µg/mL)

Escherichia coli ATCC® 25922™ 0.25 - 2

Pseudomonas aeruginosa ATCC® 27853™ 0.5 - 4[3][8]

Escherichia coli NCTC 13846 (mcr-1 positive) 4 - 8[3]
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This protocol details the preparation of a 1280 µg/mL colistin sulfate stock solution.

1. Weighing:

Accurately weigh the required amount of colistin sulfate powder using an analytical balance

in a sterile environment.

2. Dissolving:

Dissolve the weighed powder in sterile distilled water to achieve a final concentration of 1280

µg/mL.[8] Ensure complete dissolution by vortexing.

3. Sterilization:

Sterilize the stock solution by filtering it through a 0.22 µm syringe filter into a sterile

container.[8]

4. Aliquoting and Storage:

Dispense the sterile stock solution into smaller, single-use aliquots.

Store the aliquots at -70°C for up to six months.[8] Avoid repeated freeze-thaw cycles.

Protocol 2: Broth Microdilution (BMD) for MIC
Determination
This protocol describes the reference method for determining the MIC of colistin.[1][3][9][10]

[11]

1. Preparation of Inoculum:

From a fresh (18-24 hours) culture on a non-selective agar plate, pick 3-5 isolated colonies.

Suspend the colonies in sterile saline.

Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard. This

corresponds to approximately 1.5 x 10⁸ CFU/mL.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Colistin_Methanesulfonate_Sodium_Salt_MIC_Testing_against_Pseudomonas_aeruginosa.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Colistin_Methanesulfonate_Sodium_Salt_MIC_Testing_against_Pseudomonas_aeruginosa.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Colistin_Methanesulfonate_Sodium_Salt_MIC_Testing_against_Pseudomonas_aeruginosa.pdf
https://www.researchgate.net/publication/322835171_mcr-1_Carbapenemase-Producing_Klebsiella_pneumoniae_in_Hospitalized_Patients_Portugal_September_2016-February_2017/fulltext/5ac1256aa6fdcccda65de596/mcr-1-Carbapenemase-Producing-Klebsiella-pneumoniae-in-Hospitalized-Patients-Portugal-September-2016-February-2017.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5620769/
https://journals.asm.org/doi/10.1128/aac.02067-17
https://www.scribd.com/document/619905325/Recommendations-for-MIC-determination-of-colistin-March-2016
https://mjima.org/pdf/d363ec1e-9e5e-4591-a00a-d656bfcabb80/articles/mjima.galenos.2024.24056.3/pdf_407.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10859585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Within 15 minutes, dilute the standardized inoculum in CAMHB to achieve a final

concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[8]

2. Preparation of Microtiter Plates:

Perform serial two-fold dilutions of the 1280 µg/mL colistin stock solution in CAMHB in the

wells of a 96-well polystyrene microtiter plate.[8] The typical final concentration range is

0.125 µg/mL to 64 µg/mL.[8]

Dispense 50 µL of each colistin dilution into the designated wells.[8]

Include a growth control well (containing CAMHB and inoculum but no colistin) and a sterility

control well (containing only uninoculated CAMHB).[8]

3. Inoculation:

Add 50 µL of the final bacterial inoculum to each well (except the sterility control well),

resulting in a final volume of 100 µL per well.[8]

4. Incubation:

Incubate the inoculated microtiter plates in ambient air at 35 ± 2°C for 16-20 hours.[8]

5. Reading and Interpretation:

After incubation, visually inspect the microtiter plates. The growth control well should show

clear turbidity, and the sterility control well should remain clear.[8]

The MIC is the lowest concentration of colistin that completely inhibits visible bacterial

growth.

The MIC of the QC strains must fall within the acceptable ranges for the test to be valid.[8]
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Protocol 1: Colistin Sulfate Stock Solution Preparation

1. Weigh Colistin
Sulfate Powder

2. Dissolve in Sterile
Distilled Water
(1280 µg/mL)

 3. Sterilize by Filtration
(0.22 µm filter)

 4. Aliquot into
Single-Use Tubes

 
5. Store at -70°C

 

Click to download full resolution via product page

Caption: Workflow for preparing colistin sulfate stock solution.

Protocol 2: Broth Microdilution (BMD) Workflow

1. Prepare Bacterial Inoculum
(0.5 McFarland)

3. Inoculate Plate with
Bacterial Suspension

2. Prepare Serial Dilutions of
Colistin Sulfate in 96-Well Plate

4. Incubate at 35°C
for 16-20 hours

5. Read and Interpret MIC
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Caption: Experimental workflow for colistin MIC testing.
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Rationale for Using Colistin Sulfate in MIC Testing
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Caption: Rationale for using colistin sulfate over CMS for MIC testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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